Cas no 10478-02-1 (Benzoic acid,3,5-dinitro-, butyl ester)

• Product Name: Benzoic acid,3,5-dinitro-, butyl ester
• CAS No: 10478-02-1
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• CID: 176653
• PubChem ID: 517854
• Update Time: 2025-04-19

Benzoic acid,3,5-dinitro-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dinitro-, butyl ester
• butyl 3,5-dinitrobenzoate
• Benzoic acid, 3,5-dinitro-, butyl ester
• LDMPZJOBKLVTKW-UHFFFAOYSA-N
• DTXSID10146721
• 10478-02-1
• SCHEMBL11358519
• n-Butyl 3,5-dinitrobenzoate
• 3,5-dinitro-benzoic acid butyl ester

• Inchi： 1S/C11H12N2O6/c1-2-3-4-19-11(14)8-5-9(12(15)16)7-10(6-8)13(17)18/h5-7H,2-4H2,1H3
• InChI Key： LDMPZJOBKLVTKW-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)CCCC

Computed Properties

• Exact Mass: 268.06956
• Monoisotopic Mass: 268.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 389.8°Cat760mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.561
• PSA: 112.58
• LogP: 3.50630